An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of Aspochalasin I
An In-Depth Technical Guide to the Chemical Structure and Stereochemistry of Aspochalasin I
For Researchers, Scientists, and Drug Development Professionals
Abstract
Aspochalasin I is a fungal secondary metabolite belonging to the cytochalasan family, a class of compounds known for their wide range of biological activities. Isolated from various Aspergillus species, Aspochalasin I has garnered interest for its potential therapeutic applications, notably as an inhibitor of melanogenesis. This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, and physicochemical properties of Aspochalasin I. It includes detailed spectroscopic data, experimental protocols for its isolation and characterization, and a discussion of its known mechanisms of action, with a focus on its effects on cellular signaling pathways.
Chemical Structure and Stereochemistry
Aspochalasin I is a complex macrocyclic compound characterized by a highly substituted perhydroisoindolone ring fused to an 11-membered macrocycle. The systematic IUPAC name for Aspochalasin I is (1R,4E,6R,7S,10E,12S,15S,16S,17S)-6,7-dihydroxy-10,14,15-trimethyl-17-(2-methylpropyl)-2-oxa-18-azatricyclo[10.7.0.0¹¹⁶]nonadeca-4,10,13-triene-3,19-dione[1]. This nomenclature precisely defines the absolute configuration of all stereocenters within the molecule, which is crucial for its biological activity.
The chemical formula of Aspochalasin I is C₂₄H₃₅NO₅, with a molecular weight of approximately 417.5 g/mol [1]. The structure features several key functional groups, including two hydroxyl groups, a lactone, and a lactam within the tricyclic core. The presence of multiple chiral centers results in a complex three-dimensional architecture.
Table 1: Physicochemical Properties of Aspochalasin I
| Property | Value | Source |
| Molecular Formula | C₂₄H₃₅NO₅ | --INVALID-LINK-- |
| Molecular Weight | 417.5 g/mol | --INVALID-LINK-- |
| IUPAC Name | (1R,4E,6R,7S,10E,12S,15S,16S,17S)-6,7-dihydroxy-10,14,15-trimethyl-17-(2-methylpropyl)-2-oxa-18-azatricyclo[10.7.0.0¹¹⁶]nonadeca-4,10,13-triene-3,19-dione | --INVALID-LINK-- |
| CAS Number | 670225-69-1 | --INVALID-LINK-- |
| Appearance | Yellow solid | [2] |
| Solubility | Soluble in DMSO, Methanol, Ethanol | [2] |
Spectroscopic Data for Structural Elucidation
The structure of Aspochalasin I and its derivatives has been elucidated through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).
Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: Representative ¹H and ¹³C NMR Data for the Aspochalasin Core (from Aspochalasin H1 in CDCl₃)
| Position | δC (ppm) | δH (ppm, J in Hz) |
| 1 | 174.6 | - |
| 3 | 52.2 | 3.10 (d, 10.0) |
| 4 | 60.5 | 4.40 (d, 1.9) |
| 5 | 73.4 | 3.80 (m) |
| 6 | 135.6 | - |
| 7 | 140.6 | 6.04 (d, 11.0) |
| 8 | 45.1 | 2.64 (m) |
| 9 | 68.4 | - |
| 10 | 38.3 | 1.76/1.63 (m) |
| 11 | 29.5 | 2.29/2.10 (m) |
| 13 | 125.1 | 5.39 (s) |
| 14 | 136.2 | - |
| 15 | 40.2 | 2.60 (m) |
| 16 | 32.1 | 1.56 (m) |
| 17 | 70.8 | 3.78 (m) |
| 18 | 78.4 | 3.80 (m) |
| 19 | 61.7 | 2.82 (s) |
| 20 | 54.7 | - |
| 21 | 208.0 | - |
| 22 | 21.2 | 1.21 (d, 7.0) |
| 23 | 16.5 | 1.76 (s) |
| 24 | 46.1 | 1.29 (m) |
| 25 | 24.9 | 1.90 (m) |
| 26 | 22.8 | 0.91 (d, 2.5) |
| 27 | 22.1 | 0.90 (d, 2.5) |
Data adapted from a study on Aspochalasin H1, a stereoisomer of Aspochalasin H.[3][4]
Mass Spectrometry
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the exact mass and elemental composition of Aspochalasin I. For the related compound Aspochalasin H1, the molecular formula C₂₄H₃₅NO₅ was established by the positive mode quasi-molecular ion peaks at m/z 418.2592 for [M+H]⁺ and m/z 440.2398 for [M+Na]⁺[5].
Experimental Protocols
Isolation and Purification of Aspochalasin I
Aspochalasin I is typically isolated from fungal cultures, such as Aspergillus flavipes or other Aspergillus species. The general workflow for its isolation is as follows:
Spectroscopic Analysis
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NMR Spectroscopy: ¹H, ¹³C, COSY, HSQC, and HMBC NMR spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher). Samples are typically dissolved in deuterated solvents such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).
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Mass Spectrometry: HR-ESI-MS is performed to confirm the molecular formula. The sample is introduced into the mass spectrometer via direct infusion or coupled with a liquid chromatography system.
Mechanism of Action and Signaling Pathways
Aspochalasin I, like other cytochalasans, exerts its biological effects by interacting with fundamental cellular processes. Its two most prominent reported activities are the inhibition of melanogenesis and the disruption of the actin cytoskeleton.
Inhibition of Melanogenesis
Aspochalasin I has been identified as a potent inhibitor of melanogenesis in Mel-Ab cells with an IC₅₀ value of 22.4 µM, without showing cytotoxicity at effective concentrations[2][6]. The primary mechanism of this inhibition is through the direct suppression of tyrosinase activity[2]. Tyrosinase is the rate-limiting enzyme in the melanin biosynthesis pathway.
Interaction with the Actin Cytoskeleton
As a member of the cytochalasan family, Aspochalasin I is predicted to interfere with actin polymerization. Cytochalasins are known to bind to the barbed (plus) end of actin filaments, which prevents the addition of new actin monomers and leads to the disruption of the actin cytoskeleton[5]. This interference with a fundamental component of the cell's structure affects numerous cellular processes, including cell motility, division, and maintenance of cell shape, and is likely the basis for the observed cytotoxic effects of some aspochalasins against cancer cell lines.
Potential Anticancer Signaling Pathways
The disruption of the actin cytoskeleton by cytochalasans can trigger apoptosis in cancer cells. While the specific pathways affected by Aspochalasin I have not been fully elucidated, cytoskeletal integrity is known to be linked to several key survival and apoptosis signaling cascades. Disruption of the actin network can lead to the activation of pro-apoptotic pathways.
Conclusion
Aspochalasin I is a structurally complex natural product with significant biological activities. Its well-defined stereochemistry is essential for its function. The ability of Aspochalasin I to inhibit melanogenesis through the targeting of tyrosinase presents opportunities for its development as a dermatological agent. Furthermore, its presumed interaction with the actin cytoskeleton, a hallmark of the cytochalasan family, suggests its potential as a tool for cell biology research and as a lead compound in anticancer drug discovery. Further investigation into the specific molecular interactions and signaling pathways modulated by Aspochalasin I will be crucial for realizing its full therapeutic potential.
References
- 1. rsc.org [rsc.org]
- 2. researchgate.net [researchgate.net]
- 3. Cytochalasans and Their Impact on Actin Filament Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Aspochalasin H1: A New Cyclic Aspochalasin from Hawaiian Plant-Associated Endophytic Fungus Aspergillus sp. FT1307 - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Cytochalasin - Wikipedia [en.wikipedia.org]
- 6. researchgate.net [researchgate.net]
